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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of a rhodium(I)-catalyzed method for the

synthesis of substituted 1H-indenes. The core of this guide focuses on the reaction of 2-

(chloromethyl)phenylboronic acids with internal alkynes, a method developed by Miyamoto,

Harada, Tobisu, and Chatani. While this methodology is robust for producing a range of

substituted indenes, it is important to note that it is not directly applicable to the synthesis of 2-
Phenyl-1H-indene from terminal alkynes like phenylacetylene, as the reaction has been

reported to be unsuccessful with such substrates. This guide will detail the synthesis of a

closely related analogue, 2,3-diphenyl-1H-indene, to illustrate the experimental protocol and

reaction mechanism.

Reaction Overview and Mechanism
The rhodium(I)-catalyzed synthesis of substituted indenes proceeds via a cascade reaction

involving a 2-(chloromethyl)phenylboronic acid and an internal alkyne. The reaction is typically

catalyzed by a rhodium(I) complex, such as chloro(1,5-cyclooctadiene)rhodium(I) dimer

([RhCl(cod)]₂), in the presence of a base.

The proposed catalytic cycle for this transformation is initiated by the transmetalation of the

arylboronic acid with the rhodium(I) catalyst to form an arylrhodium(I) species. This is followed

by the insertion of the alkyne into the aryl-rhodium bond. The subsequent intramolecular

oxidative addition of the C-Cl bond leads to a rhodium(III) intermediate. Finally, reductive
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elimination from this intermediate furnishes the desired 1H-indene product and regenerates the

active rhodium(I) catalyst.
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Catalytic Cycle
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Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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